Cas no 1779840-83-3 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester
• CAS No: 1779840-83-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5969691
• PubChem ID: 84650193
• Update Time: 2025-06-10

Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester
• Methyl 2-aminobicyclo[3.1.0]hexane-1-carboxylate
• EN300-6810688
• 1779840-83-3

• Inchi： 1S/C8H13NO2/c1-11-7(10)8-4-5(8)2-3-6(8)9/h5-6H,2-4,9H2,1H3
• InChI Key： JCMAIAVOHAHSGG-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C(C1)CCC2N

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 205.6±23.0 °C(Predicted)
• pka: 10.10±0.40(Predicted)

Additional information on Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester

Comprehensive Overview of Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester (CAS No. 1779840-83-3)

The compound Bicyclo[3.1.0]hexane-1-carboxylic acid, 2-amino-, methyl ester (CAS No. 1779840-83-3) is a unique bicyclic structure with significant potential in pharmaceutical and agrochemical research. Its methyl ester functionality and amino group make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in its applications due to its rigid bicyclo[3.1.0]hexane scaffold, which can enhance metabolic stability and binding affinity in drug design.

In recent years, the demand for novel small molecule scaffolds has surged, driven by advancements in drug discovery and precision medicine. The Bicyclo[3.1.0]hexane core of this compound offers a promising platform for developing GPCR-targeted therapies and enzyme inhibitors. Its carboxylic acid methyl ester derivative is particularly valuable for prodrug strategies, a hot topic in biopharmaceutical optimization.

From a synthetic chemistry perspective, the 2-amino substitution on the bicyclo[3.1.0]hexane ring enables diverse derivatization pathways. This aligns with the growing trend of fragment-based drug design, where modular building blocks like this are prized for their three-dimensional complexity. The compound's CAS No. 1779840-83-3 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry workflows.

Environmental and green chemistry considerations also apply to this compound. Its potential for biodegradable intermediates is being explored, coinciding with industry shifts toward sustainable synthesis. The methyl ester group may facilitate biocatalytic transformations, a key focus in white biotechnology research.

Analytical challenges surrounding Bicyclo[3.1.0]hexane-1-carboxylic acid derivatives often involve stereochemical characterization, given the compound's constrained ring system. This has sparked discussions in analytical chemistry forums about advanced NMR techniques and chiral separation methods for such architectures.

The compound's patent landscape reveals applications in CNS drug development, particularly for neurodegenerative targets. This connects to widespread public interest in Alzheimer's research and parkinson's therapeutics, making it a timely subject for scientific communication. Its amino acid-like properties also suggest potential in peptidomimetic design.

In material science, the bicyclo[3.1.0]hexane motif shows promise for designing high-performance polymers with enhanced thermal stability. This dual applicability across life sciences and materials engineering makes CAS 1779840-83-3 a compelling case study in interdisciplinary chemistry.

Quality control aspects of this compound frequently involve HPLC purity analysis and residual solvent monitoring, reflecting industry standards for pharmaceutical intermediates. These procedures are critical for researchers investigating its structure-activity relationships in various biological systems.

Emerging computational approaches like molecular docking and quantum mechanical calculations are being applied to predict the behavior of Bicyclo[3.1.0]hexane derivatives. This intersects with the AI-assisted drug discovery trend, where such predictions accelerate hit-to-lead optimization processes.

The compound's stability under various pH conditions is another active research area, particularly for oral bioavailability studies. This practical consideration makes it relevant to discussions about formulation science and drug delivery systems in pharmaceutical development.